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Compound of Interest

Compound Name: Benzyl lactate

Cat. No.: B1666779 Get Quote

For researchers and laboratory professionals, the proper disposal of chemical waste is a critical

component of ensuring a safe and compliant work environment. This guide provides essential,

step-by-step procedures for the safe disposal of benzyl lactate, a compound frequently used

in the pharmaceutical and cosmetic industries. Adherence to these protocols is vital for

minimizing environmental impact and safeguarding personnel.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle benzyl lactate with

appropriate personal protective equipment (PPE). This includes wearing suitable gloves and

eye protection to prevent skin and eye irritation.[1] Work should be conducted in a well-

ventilated area to avoid inhalation of any vapors.[1][2] In the event of accidental contact, wash

the affected skin area thoroughly with soap and water, and for eye contact, rinse gently with

water for at least 15 minutes.[1]

Step-by-Step Disposal Protocol
The recommended method for the disposal of benzyl lactate is through incineration at a

licensed chemical waste facility.[1] It is crucial to adhere to all local, regional, and national

regulations governing chemical waste.

Waste Collection:

Collect waste benzyl lactate in a designated, properly labeled, and sealed container.
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Do not mix with other waste streams unless compatibility is confirmed.

Accidental Spill Management:

In the case of a spill, ventilate the area and wear appropriate PPE.

Absorb the spill using an inert material such as sand or earth.

Collect the absorbed material into a suitable chemical waste container.

Thoroughly wash the spill area after the material has been collected.

Container Disposal:

Thoroughly rinse empty containers that held benzyl lactate.

The rinsed containers should be disposed of as chemical waste along with the collected

benzyl lactate. Landfill dumping should be avoided.

Environmental Protection:

Under no circumstances should benzyl lactate be allowed to enter drains, waterways, or

the soil.

In the event of a large spill, it is necessary to inform the relevant authorities.

Hazard Profile and Inconsistencies
There are some discrepancies across safety data sheets regarding the hazard classification of

benzyl lactate. Some sources classify it as causing skin and eye irritation (Category 2A for

eyes and Category 2 for skin). Another source indicates it is harmful if swallowed and very toxic

to aquatic life with long-lasting effects. Conversely, other safety data sheets state that it does

not meet the criteria for classification as a hazardous substance. Given these inconsistencies, it

is prudent to handle benzyl lactate with caution, assuming it to be a potential irritant and

environmentally harmful.

Physicochemical Properties of Benzyl Lactate
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A summary of the key quantitative data for benzyl lactate is presented in the table below for

easy reference.

Property Value

Molecular Formula C10H12O3

Molar Mass 180.2 g/mol

Density Approximately 1.12 - 1.15 g/cm³

Melting Point 14 - 42 °C

Boiling Point 128-130 °C at 5-6 Torr

Flash Point >110 °C (>230 °F)

Water Solubility Low / Immiscible

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of benzyl lactate.
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Caption: Workflow for the safe disposal of benzyl lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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